N-(4-ethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H18N4O3S/c1-3-25-14-7-5-13(6-8-14)19-16(23)11-26-17-20-15-9-4-12(2)10-22(15)18(24)21-17/h4-10H,3,11H2,1-2H3,(H,19,23)
• InChI Key: OAXUAHITMCIUEV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC(=O)N3C=C(C=CC3=N2)C
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol
• CAS No.: 896319-74-7

Description

N-(4-ethoxyphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C18H18N4O3S and its molecular weight is 370.43. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis of Key Intermediates for Antibiotics

  The development of synthetic routes for β-lactam antibiotics involves the use of triazine derivatives as key intermediates, showcasing the importance of triazine and its derivatives in medicinal chemistry and pharmaceutical synthesis (Cainelli, Galletti, & Giacomini, 1998).

• Glutaminase Inhibitors for Cancer Therapy

  Triazine derivatives have been explored for their potential as glutaminase inhibitors, a promising approach for cancer therapy. This involves the design and synthesis of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfides (BPTES) analogs, highlighting the role of such compounds in the development of new cancer treatments (Shukla et al., 2012).

• Antiasthma Agents

  The preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents illustrates the exploration of triazine derivatives for their pharmacological properties. These compounds have been evaluated for their activity as mediator release inhibitors, further underscoring the versatile applications of triazine derivatives in drug development (Medwid et al., 1990).

• Antimicrobial Activities

  Research into the synthesis and evaluation of new triazole derivatives for antimicrobial applications demonstrates the ongoing interest in triazine and related compounds. These studies aim to identify novel agents capable of addressing the challenge of antibiotic resistance, showcasing the compound's relevance in the development of new antimicrobial therapies (Bektaş et al., 2007).

• Anticancer Evaluation

  The investigation of triazine derivatives for their anticancer activity emphasizes the compound's potential in oncological research. This includes the synthesis and in vitro evaluation of compounds for their effects against various cancer cell lines, underscoring the importance of triazine derivatives in the search for new anticancer agents (Zyabrev et al., 2022).